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Compound of Interest

Compound Name: Anabaseine-d4

Cat. No.: B561989 Get Quote

Essential Safety and Handling of Anabaseine-d4
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized compounds like Anabaseine-d4 is paramount. This guide provides immediate

safety, operational, and disposal protocols to foster a secure laboratory environment. Since

specific toxicity data for Anabaseine-d4 is limited, this guidance is informed by the

precautionary principle, treating the deuterated compound with the same level of caution as its

well-documented, non-deuterated counterpart, Anabaseine.

Hazard Identification and Personal Protective
Equipment (PPE)
Anabaseine-d4 is a pharmaceutical-related compound of unknown potency. The non-

deuterated form, Anabaseine, is a nicotinic acetylcholine receptor agonist known for its toxicity,

which is similar to nicotine.[1] Exposure can lead to symptoms such as nausea, vomiting,

dizziness, confusion, and in high doses, convulsions and respiratory distress.[2] Therefore,

stringent adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Anabaseine-d4
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Protection Type Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 (EU) or NIOSH (US)

standards).[3]

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber), inspected

prior to use.

Prevents dermal absorption, a

significant route of exposure.

Body Protection

Laboratory coat. For larger

quantities or risk of splashing,

a chemical-resistant bodysuit

(e.g., laminated Tychem SL) is

recommended.

Minimizes skin contact with the

compound.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If a respirator is the

sole means of protection, a

full-face supplied-air respirator

is required.

Prevents inhalation of any

aerosols or particulates.

Acute Toxicity Data (for Anabaseine)
The following table summarizes the available acute toxicity data for Anabaseine. It is critical to

assume that Anabaseine-d4 possesses a similar toxicity profile.

Table 2: Acute Toxicity of Anabaseine
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Test Type
Route of
Exposure

Species Dose Reference

LD50 (Lethal

Dose, 50%)
Oral Dog 50 mg/kg

LD50 (Lethal

Dose, 50%)
Intravenous Mouse

11 mg/kg ((+)-R-

anabasine)

LD50 (Lethal

Dose, 50%)
Intravenous Mouse

16 mg/kg ((-)-S-

anabasine)

Probable Oral

Lethal Dose
Oral Human < 5 mg/kg

Safe Handling and Operational Workflow
A systematic approach to handling Anabaseine-d4 is crucial to minimize risk. The following

workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for Anabaseine-d4

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Required PPE

Prepare Workspace in Fume Hood

Weigh Compound

Prepare Solution

Perform Experiment

Decontaminate Surfaces

Segregate Waste

Dispose of Waste via Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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